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Compound of Interest

Compound Name:
5-Iodo-4-methyl-1,3-thiazol-2-

amine

CAS No.: 3034-58-0

Cat. No.: B3122767

Get Quote

Executive Summary: The Strategic Role of Iodine
The 2-aminothiazole scaffold is a "privileged structure" in medicinal chemistry, serving as the

core pharmacophore for blockbuster kinase inhibitors (e.g., Dasatinib) and broad-spectrum

anti-infectives. While chlorine and fluorine substitutions are common for metabolic stability,

iodine occupies a unique strategic niche.

Iodinated aminothiazoles are rarely just "heavy" analogs; they are engineered for two primary

high-value applications:

Halogen Bonding Probes: Utilizing the iodine

-hole to create high-affinity interactions with carbonyl backbone residues in kinase ATP
pockets.

Radiopharmaceutical Tracers: Serving as the definitive in vitro validation tools (using

I) for mapping neurodegenerative pathology (Tau/Amyloid) before clinical translation to
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F PET ligands.

Historical Evolution & Discovery Milestones[1]
The trajectory of iodinated aminothiazoles parallels the evolution of structure-based drug

design (SBDD).

Phase I: The Synthetic Dye Era (1889–1940s)
Origin: The Hantzsch thiazole synthesis (1889) allowed for the facile creation of the

aminothiazole ring.

Iodine's Early Role: Initially, iodine was used primarily as an oxidative catalyst (I

/DMSO) to promote ring closure, rather than as a substituent. Early dyes utilized iodinated
intermediates to tune color properties via the heavy-atom effect, but biological applications
were unexplored.

Phase II: The Kinase Revolution (1990s–2000s)
Discovery: As kinase inhibitors became a focal point for oncology, the 2-aminothiazole

scaffold emerged as a key ATP-mimetic.

The "Iodine Scan": In the optimization of Src and CDK inhibitors, researchers began using

iodine substitutions to probe the "gatekeeper" regions of kinase pockets.

Mechanistic Insight: Unlike chlorine (hydrophobic filling), iodine introduced a directional

halogen bond (X-bond). Crystallography of iodinated derivatives bound to CDK2 revealed

that the iodine atom could accept electron density from the backbone carbonyl of the hinge

region, often boosting potency by 10–100 fold compared to the hydrogen analog.

Phase III: The Neuroimaging Era (2000s–Present)
The Challenge: Diagnosing Alzheimer’s Disease (AD) required visualizing

-amyloid plaques and Tau tangles.

The Solution: Iodinated aminothiazoles became the "gold standard" for in vitro

autoradiography.
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[125I]IMPY: A 2-aminothiazole derivative that showed high affinity for

-amyloid.

[125I]IPPI: A selective tracer for Tau neurofibrillary tangles, crucial for distinguishing AD

from other tauopathies (e.g., PSP).

Medicinal Chemistry: The Physics of the Iodine-
Aminothiazole Bond
Halogen Bonding (The -Hole)
The efficacy of iodinated aminothiazoles in binding pockets is driven by the anisotropic

distribution of electron density on the iodine atom.

Mechanism: The iodine atom exhibits a region of positive electrostatic potential (the

-hole) along the C-I bond axis.

Interaction: This positive hole interacts with Lewis bases (e.g., the oxygen of a backbone

carbonyl or the nitrogen of a histidine) in the target protein.

Directionality: Unlike hydrogen bonds, halogen bonds are strictly linear (

), providing high specificity.

Lipophilicity & Metabolic Stability
LogP Impact: Iodine significantly increases lipophilicity (

), enhancing blood-brain barrier (BBB) permeability—a critical feature for CNS drugs and
radiotracers.

Metabolic Liability: The C-I bond is weaker than C-Cl or C-F. In radiopharmaceuticals, this

can lead to deiodination in vivo (accumulation of radioactive iodine in the thyroid). Therefore,

structural modifications (e.g., steric shielding) are often required to stabilize the C-I bond.

Radiopharmaceutical Applications: A Deep Dive
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The most critical application of iodinated aminothiazoles today is in the validation of

neuroimaging agents.

Case Study: Tau Imaging with [125I]IPPI
While

F-MK-6240 is a leading clinical PET tracer, its development relied on iodinated analogs for
high-resolution ex vivo validation.

Compound: [125I]IPPI (Iodinated Phenyl-Pyrimidyl-Isoquinoline derivative).

Target: Paired Helical Filaments (PHF) of Tau protein.

Utility:

Selectivity: Distinguishes between 3R-Tau (Pick's disease) and 4R-Tau (PSP/CBD)

isoforms.[1]

Resolution:

I (Auger electron emitter) provides superior spatial resolution for autoradiography
compared to high-energy positron emitters.

Visualization: The Diagnostic Pathway
The following diagram illustrates how iodinated aminothiazole probes fit into the discovery

pipeline for Alzheimer's diagnostics.
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Mechanism of Action
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Figure 1: The strategic role of iodinated aminothiazole probes in the validation pipeline for

neurodegenerative disease radiotracers.

Experimental Protocols
Protocol A: Regioselective C5-Iodination of 2-
Aminothiazoles
This protocol describes the synthesis of 2-amino-5-iodo-4-phenylthiazole, a common

intermediate for coupling reactions.

Principle: Electrophilic aromatic substitution. The C5 position of the thiazole ring is highly

nucleophilic.

Materials:

2-amino-4-phenylthiazole (1.0 eq)

Iodine (

) (1.2 eq)
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Periodic Acid (

) or Hydrogen Peroxide (

) (Oxidant to regenerate electrophilic iodine)

Solvent: Ethanol/Water (1:[2]1) or Acetic Acid

Temperature: 60°C

Step-by-Step Methodology:

Dissolution: Dissolve 2-amino-4-phenylthiazole (2.0 mmol, 352 mg) in 10 mL of

Ethanol/Water (1:1) in a round-bottom flask.

Catalyst Addition: Add

-toluenesulfonic acid (0.1 eq) if using the non-oxidative method, or prepare the oxidant
solution.

Iodination: Add molecular Iodine (

, 2.4 mmol, 610 mg) portion-wise over 15 minutes. Note: The solution will turn dark brown.

Heating: Heat the mixture to 60°C with vigorous stirring. Monitor by TLC (Hexane:EtOAc

2:1).

Quenching: After 2 hours (or TLC completion), cool to room temperature. Pour the mixture

into ice water (50 mL) containing saturated Sodium Thiosulfate (

) to quench unreacted iodine. The brown color should disappear, leaving a precipitate.

Isolation: Filter the precipitate, wash with cold water, and recrystallize from Ethanol.

Yield: Expected yield 75–85%. Product appears as a yellow/off-white solid.

Protocol B: One-Pot Iodine-Promoted Cyclization
This "green" method synthesizes the aminothiazole ring and potentially iodinates it in situ

depending on stoichiometry.
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Reaction: Acetophenone + Thiourea +

2-Amino-4-phenylthiazole.

Methodology:

Mix Acetophenone (1.0 eq) and Thiourea (2.0 eq) in a mortar.

Add Iodine (1.0 eq) and grind the mixture with a pestle for 10–20 minutes.

The mixture will liquefy (eutectic melt) and release heat (exothermic).

Allow to stand for 1 hour. Wash with ether to remove non-polar impurities.

Wash with aqueous Sodium Thiosulfate.

Recrystallize from hot ethanol.

Quantitative Data Summary
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Compound
Class

Key Derivative Target

Binding
Affinity (

/

)

Application

Kinase Inhibitor
Dasatinib (I-

analog)
Src/Abl Kinase < 1.0 nM

SAR Probe

(Halogen

Bonding)

Amyloid Tracer [125I]IMPY
-Amyloid (A

)

10–15 nM
In vitro

Autoradiography

Tau Tracer [125I]IPPI Tau (PHF) 4.8 nM

Selective Tau

Imaging (AD vs.

Non-AD)

Synthetic Tool
2-amino-5-

iodothiazole
N/A N/A

Suzuki/Sonogas

hira Coupling

Precursor

Future Perspectives: Targeted Alpha Therapy (TAT)
The future of iodinated aminothiazoles lies in theranostics.

Concept: Replace the diagnostic

I (gamma/Auger) with

I (beta/gamma) or the halogen bioisostere Astatine-211 (

At, alpha emitter).

Potential: An

At-labeled aminothiazole could serve as a "magic bullet" for delivering high-LET radiation
directly to micro-metastases expressing specific kinases or surface proteins, leveraging the
established high affinity of the aminothiazole scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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